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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

Nitrilotripropionic acid
817-11-8

B1584854

Get Quote

Identity Verification & Safety "Triage"

CRITICAL SAFETY NOTICE: Before proceeding, verify the Chemical Abstract Service (CAS)
number of your substance. There is a frequent nomenclature confusion in this chemical family

that poses severe safety risks.

Compound Name CAS Number Hazard Profile Disposal Urgency
Nitrilotripropionic Acid ) Standard Chemical
817-11-8 Irritant (H315, H319)

(NTPA) Waste

_ o _ High Hazard / Acute
3-Nitropropionic Acid 504-88-1 TOXIC (H301) )

Toxin
2-Mercaptopropionic ) Segregated Thiol
) 79-42-5 Corrosive / Stench

Acid Waste

This guide specifically addresses Nitrilotripropionic Acid (CAS 817-11-8), a chelating agent

structurally similar to NTA (Nitrilotriacetic acid).[1]
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The "Chelation Trap": Why Standard Drain Disposal
is Prohibited

As a Senior Scientist, | must correct a common misconception: Biodegradability does not equal
drain safety.

While aminopolycarboxylic acids like NTPA are often biodegradable, their primary function—
chelation—creates an environmental hazard in plumbing systems.

o Mobilization: NTPA effectively strips heavy metals (Lead, Copper, Zinc) from laboratory
plumbing and municipal pipes.

» Bioavailability: These stable metal-ligand complexes prevent heavy metals from precipitating
in wastewater treatment plants, allowing them to pass through into local waterways where
they become bioavailable to aquatic life.

Directive: Unless explicitly authorized by your facility's EHS (Environmental Health & Safety)
and local wastewater authority, never dispose of NTPA solutions down the drain, even if pH-
neutral.

Pre-Disposal Assessment & Properties

Physical State: White to almost white powder/crystal.[2] Acidity: Weakly acidic (pKa ~3.1).
Solutions will require pH check before waste consolidation.
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Parameter Value Operational Implication

Organic Carbon source

Molecular Formula CoH15NOs ]
(combustible).[1][2]
- _ Agueous waste streams are
Solubility Soluble in water
most common.[1]
o Incompatible with strong Do not mix with Chromic acid
Reactivity o )
oxidizers or Peroxides.[1]

Classified as "Characteristic
Non-listed (unless mixed with Waste" if pH < 2 (D002) or if
metals) Heavy Metals are present

(D004-D011).[1]

RCRA Status (USA)

Disposal Decision Matrix (Workflow)

The following logic flow ensures compliance with EPA/RCRA standards and prevents cross-
contamination.
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Waste Generation: NTPA

l

Physical State?

Solid / Powder Aqueous Solution

.

Stream A: Is it mixed with Heavy Metals?
Non-Regulated Organic Solid (As, Ba, Cd, Cr, Pb, Hg, Se, Ag)

Stream B:

RCRA Hazardous Waste Check pH

(Toxic - D Codes) / \

Stream C: Stream D:
Acidic Chemical Waste Non-Hazardous Liquid Waste
(pH < 2) (Label: ‘Chelator Solution')

Click to download full resolution via product page

Figure 1: Decision tree for segregating Nitrilotripropionic acid waste streams based on
physical state and metal contamination.[1]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Unused Reagent or Spill
Cleanup)
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Applicability: Expired shelf stock or spill cleanup materials (pads/gloves).

o Container Selection: Use a High-Density Polyethylene (HDPE) wide-mouth jar. Glass is
acceptable but poses a breakage risk.

e Labeling:
o Chemical Name: "Nitrilotripropionic Acid, Solid"[1]
o Hazards: "Irritant” (Check SDS: H315, H319).[3][4]

o Do not label as "Hazardous Waste" unless your local regulations define it as such (it is
generally non-regulated in solid form unless contaminated).

e Segregation: Keep separate from strong oxidizers (e.g., nitrates, perchlorates) to prevent
combustion risks.

Protocol B: Metal-Complexed Liquid Waste (The "Red
Stream")

Applicability: Assay waste where NTPA was used to chelate metals (e.g., Lead, Mercury,
Cadmium).[1]

o Classification: This is Hazardous Waste. The hazard is defined by the metal, not the NTPA.
o Container: HDPE Carboy (5L - 20L).

e pH Check: Ensure pH is not extremely acidic (<2). If <2, add dilute NaOH to bring pH to ~5-
9.

o Reasoning: Highly acidic solutions can degrade metal complexes over time or damage
waste containers.

o Labeling: Must list all dissolved metals.

o Example: "Waste: Aqueous Solution. Contains: Nitrilotripropionic Acid (<5%), Lead (Pb)
100ppm."
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o Add RCRA Codes corresponding to the metals (e.g., DOOS8 for Lead).

Protocol C: Uncontaminated Liquid Waste
(Buffers/Stock)

Applicability: Excess stock solutions containing only NTPA, water, and benign salts (Na, K).

e Volume Reduction: If volume is small (<500mL), pour into a "Non-Halogenated
Organic/Aqueous" waste drum.

e Large Volume:
o Collect in a dedicated carboy.
o Label: "Non-Hazardous Waste - Aqueous NTPA Solution."
o Do not mix with halogenated solvents (Chloroform, DCM).

» Disposal: Hand off to your waste management contractor. Do not pour down the sink unless
you have written permission citing the specific concentration and daily discharge limit.

Emergency Procedures (Spill Response)

o PPE: Nitrile gloves, safety goggles, and lab coat. Respiratory protection (N95) recommended
if dust is generated.

e Dry Spill: Sweep up carefully to avoid dust generation. Place in a sealed bag/container
(Protocol A). Wipe area with a wet paper towel.

o Wet Spill: Absorb with an inert material (vermiculite or chem-pads). Do not use bleach
(hypochlorite) immediately, as reaction kinetics with concentrated amines can be
unpredictable; use simple water/soap cleanup after absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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